Cas no 1261900-78-0 (5-(3-Aminophenyl)-3-cyanophenol)

• Product Name: 5-(3-Aminophenyl)-3-cyanophenol
• CAS No: 1261900-78-0
• MF: C₁₃H₁₀N₂O
• MW: 210.23130273819
• MDL: MFCD18314150
• CID: 1086112
• PubChem ID: 53219827
• Update Time: 2025-06-08

5-(3-Aminophenyl)-3-cyanophenol Chemical and Physical Properties

Names and Identifiers

• 3'-Amino-5-hydroxy-[1,1'-biphenyl]-3-carbonitrile
• 3-(3-aminophenyl)-5-hydroxybenzonitrile
• 5-(3-AMINOPHENYL)-3-CYANOPHENOL
• Z2044772632
• SB77390
• DTXSID70684619
• 3'-Amino-5-hydroxy[1,1'-biphenyl]-3-carbonitrile
• [1,1'-Biphenyl]-3-carbonitrile, 3'-amino-5-hydroxy-
• BS-20162
• MFCD18314150
• 1261900-78-0
• 5-(3-Aminophenyl)-3-cyanophenol

• MDL： MFCD18314150
• Inchi： 1S/C13H10N2O/c14-8-9-4-11(7-13(16)5-9)10-2-1-3-12(15)6-10/h1-7,16H,15H2
• InChI Key： OVYAQDYNWUBATQ-UHFFFAOYSA-N
• SMILES： OC1=CC(C#N)=CC(=C1)C1C=CC=C(C=1)N

Computed Properties

• Exact Mass: 210.07900
• Monoisotopic Mass: 210.079312947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 283
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 70Ų

Experimental Properties

• PSA: 70.04000
• LogP: 3.09428

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives Biphenylcarbonitriles

Additional information on 5-(3-Aminophenyl)-3-cyanophenol

Recent Advances in the Study of 5-(3-Aminophenyl)-3-cyanophenol (CAS: 1261900-78-0) in Chemical Biology and Pharmaceutical Research

The compound 5-(3-Aminophenyl)-3-cyanophenol (CAS: 1261900-78-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research briefing aims to synthesize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the role of 5-(3-Aminophenyl)-3-cyanophenol as a key intermediate in the synthesis of novel bioactive molecules. Its structural features, including the presence of both amino and cyano functional groups, make it a versatile building block for the development of small-molecule inhibitors and modulators of biological pathways. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the design of kinase inhibitors targeting cancer-related signaling pathways.

In terms of biological activity, preliminary in vitro assays have shown that 5-(3-Aminophenyl)-3-cyanophenol exhibits moderate inhibitory effects on certain inflammatory markers, suggesting potential applications in the treatment of chronic inflammatory diseases. Further investigations are underway to elucidate its mechanism of action and optimize its pharmacological profile. Researchers have also explored its potential as a fluorescent probe for bioimaging applications, leveraging its inherent photophysical properties.

The synthesis of 5-(3-Aminophenyl)-3-cyanophenol has been refined in recent years, with several research groups reporting improved yields and purity through novel catalytic methods. A 2022 study in Organic Letters detailed a palladium-catalyzed coupling approach that significantly enhanced the efficiency of its production, making it more accessible for large-scale pharmaceutical applications. These advancements are critical for ensuring the compound's availability for further preclinical and clinical studies.

Looking ahead, the potential of 5-(3-Aminophenyl)-3-cyanophenol in drug discovery appears promising. Its dual functionality as both a pharmacophore and a synthetic intermediate positions it as a valuable asset in the development of next-generation therapeutics. Future research directions may include structure-activity relationship (SAR) studies to optimize its biological activity and the exploration of its derivatives for broader therapeutic indications. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.

In conclusion, 5-(3-Aminophenyl)-3-cyanophenol (CAS: 1261900-78-0) represents a compound of growing interest in chemical biology and pharmaceutical research. Its multifaceted applications, from drug development to bioimaging, underscore its potential to contribute significantly to advancements in the field. Continued research and development efforts will be essential to fully realize its therapeutic and scientific value.